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Compound of Interest

Compound Name: 7-fluoro-1H-indazole

Cat. No.: B1343710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

7-fluoro-1H-indazole. A comprehensive, officially verified Safety Data Sheet (SDS) for this

specific compound is not readily available. The following guidance is based on data from

suppliers and extrapolated from the safety data of structurally similar compounds, such as

other halogenated indazole derivatives. It is imperative to treat 7-fluoro-1H-indazole as a

potentially hazardous substance and to supplement this guide with your institution's specific

safety protocols.

Introduction
7-Fluoro-1H-indazole is a fluorinated heterocyclic aromatic compound with applications as a

building block in the synthesis of pharmaceuticals and other bioactive molecules.[1] Its utility in

medicinal chemistry necessitates a thorough understanding of its safety profile and proper

handling procedures to ensure the well-being of laboratory personnel and the integrity of

research. This guide provides an in-depth overview of the known properties, safety

precautions, and handling protocols for 7-fluoro-1H-indazole.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The table below summarizes the key properties of 7-fluoro-1H-indazole.
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Property Value Reference

CAS Number 341-24-2 [1]

Molecular Formula C₇H₅FN₂ [1]

Molecular Weight 136.13 g/mol [1]

Appearance Yellow crystalline powder [1]

Purity ≥ 95% (HPLC) [1]

Boiling Point 274.9°C at 760 mmHg [2]

Density 1.37 g/cm³ [2]

Hazard Identification and GHS Classification
While a specific Globally Harmonized System (GHS) classification for 7-fluoro-1H-indazole is

not consistently published, data from structurally related compounds, such as 6-bromo-7-
fluoro-1H-indazole and 5-bromo-7-fluoro-1H-indazole, suggest the following potential

hazards.[3][4] Researchers should handle 7-fluoro-1H-indazole with the assumption that it

falls under these classifications.

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin

Corrosion/Irritation

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Serious Eye

Damage/Eye Irritation

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation.

Acute Toxicity, Oral

(assumed)

GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed.
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Safety and Handling Precautions
Based on the potential hazards, the following precautionary measures are essential when

working with 7-fluoro-1H-indazole.

Personal Protective Equipment (PPE)
A robust PPE protocol is the first line of defense against chemical exposure.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, a

NIOSH-approved respirator may be necessary.

Engineering Controls
Engineering controls are designed to minimize exposure at the source.

Control Specification

Ventilation

Work in a well-ventilated laboratory. All handling

of powdered 7-fluoro-1H-indazole should be

conducted in a certified chemical fume hood.

Eyewash and Safety Shower

An operational eyewash station and safety

shower must be readily accessible in the

immediate work area.

Hygiene Measures
Good laboratory hygiene practices are critical to prevent accidental exposure.

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Remove contaminated clothing and wash it before reuse.

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a standard workflow for the safe handling of 7-fluoro-1H-
indazole in a research setting.
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Safe Handling Workflow for 7-Fluoro-1H-Indazole

Preparation

Reaction/Experiment

Cleanup and Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Set up in Chemical Fume Hood

1. Suit Up

Weigh Compound

2. Prepare Workspace

Add to Reaction Vessel

3. Transfer Reagent

Monitor Reaction

4. Conduct Experiment

Decontaminate Glassware

5. Post-Reaction

Dispose of Waste in
Designated Hazardous Waste Container

6. Waste Management

Remove PPE

7. Final Steps

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of 7-fluoro-1H-indazole.
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Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage
Condition Recommendation

Temperature

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, with a recommended

temperature of 0-8°C.[1]

Incompatibilities Keep away from strong oxidizing agents.

Disposal
Dispose of 7-fluoro-1H-indazole and any contaminated materials in accordance with local,

state, and federal regulations. This typically involves collection in a designated hazardous

waste container for incineration by a licensed chemical disposal company. Do not dispose of

down the drain or in regular trash.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops or

persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop up the spilled material and place it into a designated,

labeled hazardous waste container.

Clean: Clean the spill area with soap and water.
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Dispose: Dispose of all contaminated materials as hazardous waste.

Logical Relationship of Safety Measures
The following diagram illustrates the logical flow of safety considerations when working with 7-
fluoro-1H-indazole.

Hierarchy of Safety Controls

Control Measures

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of safety controls for chemical handling.

Conclusion
While 7-fluoro-1H-indazole is a valuable compound in research and development, it must be

handled with care due to its potential hazards. By adhering to the safety protocols outlined in

this guide, including the consistent use of appropriate PPE, proper engineering controls, and

diligent hygiene practices, researchers can minimize risks and ensure a safe laboratory
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environment. Always consult your institution's specific safety guidelines and, when available,

the official Safety Data Sheet for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

